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Compound of Interest

Compound Name: Triisobutyl citrate

Cat. No.: B1607369 Get Quote

Essential Safety and Handling Guide for
Triisobutyl Citrate
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Triisobutyl citrate. It offers step-by-step procedures

for safe operations and disposal, ensuring the well-being of laboratory personnel and

compliance with safety standards.

Triisobutyl citrate is a clear, colorless to yellow liquid that may cause irritation to the eyes,

skin, and respiratory tract.[1] Adherence to proper safety protocols is essential to minimize

exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Triisobutyl citrate
to prevent direct contact and inhalation of vapors or mists.
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Protection Type Recommended Equipment

Eye/Face Protection Chemical splash goggles.[1]

Skin Protection
Appropriate protective gloves and clothing to

prevent skin exposure.[1]

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[1]

Operational and Disposal Plans
Standard Operating Procedure for Handling Triisobutyl Citrate

Preparation:

Ensure that an eyewash station and a safety shower are readily accessible.[1]

Work in a well-ventilated area to keep airborne concentrations low.[1]

Confirm that all necessary PPE is available and in good condition.

Handling:

Avoid contact with eyes, skin, and clothing.[1]

Prevent breathing any vapor or mist.[1]

After handling, wash hands and any exposed skin thoroughly.[1]

Contaminated clothing should be removed and washed before reuse.[1]

Storage:

Keep the container tightly closed.[1]

Store in a cool, dry, and well-ventilated area.[1]
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Keep away from incompatible substances.[1]

Disposal Plan

Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste according to US EPA guidelines in 40 CFR Parts 261.3.[1] It is also necessary to consult

state and local hazardous waste regulations for complete and accurate classification.[1] For

disposal, offer surplus and non-recyclable solutions to a licensed disposal company.[2][3]

Emergency Procedures
Spill Response

In the event of a spill, follow these steps to ensure a safe and effective cleanup:

Immediate Actions:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation.[1]

Wear the appropriate personal protective equipment as outlined in the PPE section.[1]

Containment and Cleanup:

Absorb the spill using an inert material such as vermiculite, sand, or earth.[1]

Place the absorbed material into a suitable container for disposal.[1]

Avoid allowing the spill to enter storm sewers or waterways.[1]

Decontamination:

Clean the spill area thoroughly.

Dispose of contaminated materials in accordance with institutional and regulatory

guidelines.

First Aid Measures
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Exposure Route First Aid Instructions

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Seek medical attention.[1]

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes. Get medical aid. Wash clothing

before reuse.[1]

Inhalation

Remove from exposure and move to fresh air

immediately. If breathing is difficult, give oxygen.

If not breathing, give artificial respiration. Get

medical aid.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water. Never

give anything by mouth to an unconscious

person. Get medical aid.[1]

Quantitative Data
The following table summarizes key quantitative data for Triisobutyl citrate.
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Property Value

Molecular Formula C18H32O7[4]

Molecular Weight 360.45 g/mol [4]

Appearance Clear, colorless to yellow liquid[1]

Flash Point 157 °C / 314.6 °F[1][4]

Boiling Point 325 °C / 617 °F @ 760 mmHg[4]

Melting Point -20 °C / -4 °F[4]

Specific Gravity 1.042[4]

Autoignition Temperature 368 °C / 694.4 °F[4]

Visual Workflows
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Handling & Storage Disposal Phase
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Triisobutyl citrate.
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Caption: Procedural steps for responding to a Triisobutyl citrate spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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